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Compound of Interest

Compound Name: 1-Nitropropane

Cat. No.: B105015 Get Quote

For researchers, scientists, and professionals in drug development, the choice of solvent is a

critical decision that can significantly impact reaction kinetics, product purity, and formulation

stability. Nitroalkanes, characterized by the presence of a nitro group (-NO₂), are a class of

polar aprotic solvents valued for their unique solvating capabilities. This guide provides an

objective comparison of the solvent properties of 1-Nitropropane against other common

nitroalkanes: Nitromethane, Nitroethane, and its structural isomer, 2-Nitropropane.

Quantitative Comparison of Physicochemical Properties
The selection of an appropriate solvent often begins with an evaluation of its physical and

chemical properties. The following table summarizes key experimental data for 1-Nitropropane
and its counterparts.
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Property
Nitromethane
(CH₃NO₂)

Nitroethane
(C₂H₅NO₂)

1-Nitropropane
(C₃H₇NO₂)

2-Nitropropane
(C₃H₇NO₂)

Molecular Weight

( g/mol )
61.04 75.07 89.09 89.09

Boiling Point (°C) 101.2[1] 114 132[2] 120.3

Density (g/cm³ at

20°C)
1.137[1] 1.052 0.998[2] 0.99

Vapor Pressure

(mmHg at 20°C)
27.8[3] ~21 (at 25°C) 8[2][4] 13[5]

Dielectric

Constant
36 (at 20°C)[1] 28 (at 30°C)[6] Not Available Not Available

Water Solubility (

g/100 mL at

20°C)

~10[1] 4.6[7] ~1.4 1.7[5]

Analysis of Properties:

Boiling Point and Volatility: 1-Nitropropane has the highest boiling point and the lowest

vapor pressure among the compared nitroalkanes. This indicates lower volatility, which is

advantageous in applications requiring slower evaporation rates, such as in coatings and

inks, to ensure a smooth, uniform finish.[2] In contrast, Nitromethane's lower boiling point

makes it more suitable for processes where rapid solvent removal is necessary.

Density: The density of nitroalkanes decreases as the alkyl chain length increases, with 1-
Nitropropane being the least dense of the group and nearly equal to the density of water.

Polarity and Dielectric Constant: Nitroalkanes are highly polar compounds. Nitromethane

exhibits a particularly high dielectric constant, making it an excellent solvent for dissolving

polar and ionic compounds.[1] While specific data for 1-Nitropropane is not readily

available, its polarity allows it to dissolve a wide range of substances, including many resins,

dyes, and synthetic rubbers.
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Solubility: All lower nitroalkanes are sparingly soluble in water but are miscible with most

organic solvents.[8] Nitromethane shows the highest water solubility, which can be a critical

factor in biphasic reaction systems or extractions.

Structural Classification of Nitroalkanes
The position of the nitro group on the alkane chain influences the chemical reactivity and

properties of the solvent. This can be visualized as a simple classification.

Classification of Nitroalkanes

Nitroalkanes

Primary Secondary

Nitromethane (CH₃NO₂) Nitroethane (C₂H₅NO₂) 1-Nitropropane (CH₃CH₂CH₂NO₂) 2-Nitropropane ((CH₃)₂CHNO₂)

Click to download full resolution via product page

Classification of common nitroalkane solvents.

1-Nitropropane, like Nitromethane and Nitroethane, is a primary nitroalkane. Its isomer, 2-

Nitropropane, is a secondary nitroalkane. This structural difference can affect their stability and

reactivity in certain chemical syntheses.

Experimental Protocols
The data presented in this guide are determined by standardized experimental methods. Below

are detailed summaries of the key protocols.
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Density Measurement (ASTM D4052)
This method determines the density of liquids using a digital density meter.[9][10][11]

Principle: A small volume of the liquid sample (approximately 1-2 mL) is introduced into an

oscillating U-shaped tube. The instrument measures the change in the oscillation frequency

of the tube caused by the mass of the sample. This frequency change is then used, along

with calibration data, to calculate the density of the liquid at a specified temperature.[10]

Apparatus: A digital density meter equipped with a temperature-controlled cell and an

oscillating U-tube.

Procedure:

Calibrate the instrument with two reference standards of known density (e.g., dry air and

distilled water).

Ensure the sample is free of air bubbles and at the desired test temperature.

Inject the sample into the U-tube, either manually with a syringe or using an automated

injection system.

The instrument automatically measures the oscillation period and calculates the density.

The final result is reported to four significant figures, stating the test temperature (e.g.,

0.998 g/cm³ at 20°C).[11]

Applicability: This method is suitable for liquids with vapor pressures below 100 kPa and

viscosities below 15,000 mm²/s at the test temperature.[11]

Vapor Pressure Determination (ASTM D323 - Reid
Method)
This standard test method is used to determine the vapor pressure of volatile petroleum

products and other volatile liquids.[12][13]

Principle: The Reid Vapor Pressure (RVP) is the absolute vapor pressure exerted by a liquid

at 37.8°C (100°F).[12] A chilled, air-saturated sample is introduced into a vapor pressure
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apparatus consisting of a liquid chamber and a vapor chamber. The apparatus is heated in a

water bath to 37.8°C, and the resulting pressure is measured with a gauge.

Apparatus:

Vapor Pressure Bomb: A two-chamber vessel (liquid and vapor chambers) conforming to

the dimensional requirements of the standard.

Pressure Gauge: A calibrated Bourdon-type gauge or a pressure transducer.

Water Bath: Capable of maintaining a constant temperature of 37.8 ± 0.1°C.

Procedure:

The liquid chamber is filled with the chilled sample.

The vapor chamber is attached to the liquid chamber.

The assembled apparatus is immersed in the water bath and shaken periodically until a

constant pressure reading is obtained.

The observed pressure is corrected as specified in the standard to give the Reid Vapor

Pressure.

Note: The RVP differs from the true vapor pressure of the sample due to slight sample

vaporization and the presence of air and water vapor in the apparatus.[12]

Dielectric Constant Measurement (ASTM D150)
These test methods cover the determination of the permittivity (dielectric constant) and AC loss

characteristics of solid and liquid electrical insulating materials over a range of frequencies.[14]

Principle: The dielectric constant is the ratio of the capacitance of a capacitor with the

material as the dielectric to the capacitance of the same capacitor with a vacuum (or air) as

the dielectric.[15]

Apparatus:
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Test Cell/Electrodes: A set of electrodes (often parallel plates) that form a capacitor,

designed to hold the liquid sample.[16]

Capacitance Bridge or LCR Meter: An instrument capable of accurately measuring

capacitance and dissipation factor at the desired frequency.

Procedure:

A liquid test cell is filled with the sample material.

The cell is placed in the measurement circuit, and the capacitance is measured at a

specified frequency.

The capacitance of the empty cell (with air as the dielectric) is also measured.

The dielectric constant is calculated from the ratio of the capacitance of the cell with the

sample to the capacitance of the empty cell, accounting for geometric factors of the cell.

[15]

Frequency Range: The test can be conducted at various frequencies, typically from 10 Hz to

2 MHz, depending on the application requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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